Cas no 2171429-20-0 ((3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid)
(3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid
- (3S)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]pentanoic acid
- 2171429-20-0
- EN300-1575993
-
- Inchi: 1S/C26H32N2O5/c1-3-17(13-14-24(29)27-18(4-2)15-25(30)31)28-26(32)33-16-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,17-18,23H,3-4,13-16H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)/t17?,18-/m0/s1
- InChI Key: NPKWECDPOWGNNV-ZVAWYAOSSA-N
- SMILES: O(C(NC(CC)CCC(N[C@H](CC(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 452.23112213g/mol
- Monoisotopic Mass: 452.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 12
- Complexity: 647
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 105Ų
(3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1575993-0.05g |
(3S)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]pentanoic acid |
2171429-20-0 | 0.05g |
$2829.0 | 2023-06-04 | ||
| Enamine | EN300-1575993-0.1g |
(3S)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]pentanoic acid |
2171429-20-0 | 0.1g |
$2963.0 | 2023-06-04 | ||
| Enamine | EN300-1575993-0.25g |
(3S)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]pentanoic acid |
2171429-20-0 | 0.25g |
$3099.0 | 2023-06-04 | ||
| Enamine | EN300-1575993-0.5g |
(3S)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]pentanoic acid |
2171429-20-0 | 0.5g |
$3233.0 | 2023-06-04 | ||
| Enamine | EN300-1575993-1.0g |
(3S)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]pentanoic acid |
2171429-20-0 | 1g |
$3368.0 | 2023-06-04 | ||
| Enamine | EN300-1575993-2.5g |
(3S)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]pentanoic acid |
2171429-20-0 | 2.5g |
$6602.0 | 2023-06-04 | ||
| Enamine | EN300-1575993-5.0g |
(3S)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]pentanoic acid |
2171429-20-0 | 5g |
$9769.0 | 2023-06-04 | ||
| Enamine | EN300-1575993-10.0g |
(3S)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]pentanoic acid |
2171429-20-0 | 10g |
$14487.0 | 2023-06-04 | ||
| Enamine | EN300-1575993-50mg |
(3S)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]pentanoic acid |
2171429-20-0 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1575993-100mg |
(3S)-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]pentanoic acid |
2171429-20-0 | 100mg |
$2963.0 | 2023-09-24 |
(3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid
(3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic Acid (CAS No. 2171429-20-0): A Comprehensive Overview
(3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid (CAS No. 2171429-20-0) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and biochemistry. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, is a crucial building block in the synthesis of peptides and proteins, particularly in the development of therapeutic agents and diagnostic tools.
The Fmoc group, or 9-fluorenylmethoxycarbonyl, is a widely used protecting group in peptide synthesis due to its ease of removal under mild basic conditions and its stability under acidic conditions. This characteristic makes it an ideal choice for the sequential addition of amino acids in solid-phase peptide synthesis (SPPS). The (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid structure includes a chiral center at the C3 position, which is essential for its biological activity and specificity.
Recent research has highlighted the importance of Fmoc-protected amino acids in the development of novel therapeutics. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Fmoc-protected amino acids can enhance the solubility and stability of peptides, making them more suitable for pharmaceutical applications. This is particularly relevant for peptides that are prone to aggregation or degradation, which can significantly impact their efficacy and safety.
In addition to its role in peptide synthesis, (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid has been explored for its potential in protein engineering. The ability to precisely control the structure and function of proteins through chemical modifications is a key area of interest in biotechnology. A recent study in Biotechnology and Bioengineering reported the use of Fmoc-protected amino acids to introduce specific functional groups into proteins, enabling the creation of novel biomolecules with enhanced properties.
The synthesis of (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid typically involves several steps, including the protection of the amino group with the Fmoc group, followed by the formation of the amide bond with hexanoic acid. The chiral center at C3 can be introduced through asymmetric synthesis or resolution techniques. Advanced synthetic methods, such as catalytic asymmetric hydrogenation and enzymatic resolution, have been developed to improve the yield and purity of this compound.
The physicochemical properties of (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid have been extensively studied. It is a white crystalline solid with a molecular weight of approximately 415 g/mol. The compound exhibits good solubility in organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions. However, it is relatively insoluble in water, which can be an advantage or a limitation depending on the specific application.
In terms of biological activity, (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid has shown promise in several areas. For example, it has been used as a building block for peptides that exhibit potent antimicrobial activity against both Gram-positive and Gram-negative bacteria. A study published in Antimicrobial Agents and Chemotherapy demonstrated that peptides containing this compound were effective against multidrug-resistant strains, highlighting its potential as an alternative to traditional antibiotics.
Beyond its antimicrobial properties, (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid has also been investigated for its role in cancer therapy. Research conducted at the National Cancer Institute found that peptides incorporating this compound could selectively target cancer cells while sparing healthy tissues. This selective targeting is attributed to the unique structural features of the compound, which allow it to interact specifically with certain receptors or enzymes overexpressed in cancer cells.
The safety profile of (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid has been evaluated through various preclinical studies. These studies have shown that the compound is generally well-tolerated at therapeutic concentrations and does not exhibit significant toxicity or adverse effects. However, as with any new chemical entity, further research is needed to fully understand its long-term safety and potential side effects.
In conclusion, (3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid (CAS No. 2171429-20-0) is a versatile and promising compound with a wide range of applications in medicinal chemistry and biotechnology. Its unique structural features and functional properties make it an invaluable tool for researchers working on peptide synthesis, protein engineering, and drug development. As ongoing research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.
2171429-20-0 ((3S)-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)